Cas no 1426408-37-8 ((3R,4R)-4-methyl-5-oxo-pyrrolidine-3-carboxylic acid)

• Product Name: (3R,4R)-4-methyl-5-oxo-pyrrolidine-3-carboxylic acid
• CAS No: 1426408-37-8
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 5291654
• Update Time: 2026-03-10

(3R,4R)-4-methyl-5-oxo-pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-Methyl-5-oxopyrrolidine-3-carboxylic acid
• (3R,4R)-4-methyl-5-oxo-pyrrolidine-3-carboxylic acid

• Inchi： 1S/C6H9NO3/c1-3-4(6(9)10)2-7-5(3)8/h3-4H,2H2,1H3,(H,7,8)(H,9,10)/t3-,4+/m1/s1
• InChI Key： RTGUJFWBQLNZDR-DMTCNVIQSA-N
• SMILES： C([C@H]1CNC(=O)[C@@H]1C)(=O)O

Additional information on (3R,4R)-4-methyl-5-oxo-pyrrolidine-3-carboxylic acid

Introduction to (3R,4R)-4-methyl-5-oxo-pyrrolidine-3-carboxylic Acid (CAS No. 1426408-37-8)

(3R,4R)-4-methyl-5-oxo-pyrrolidine-3-carboxylic acid, identified by its CAS number 1426408-37-8, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The pyrrolidine core, a six-membered heterocyclic structure containing nitrogen, plays a crucial role in the synthesis of various bioactive molecules. The specific stereochemistry at the 3R and 4R positions, along with the presence of a methyl group and a carbonyl group at the 5-position, contributes to its distinct chemical behavior and reactivity.

The compound’s significance is further underscored by its potential role in the synthesis of peptidomimetics and other therapeutic agents. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The pyrrolidine scaffold is particularly valuable in this context due to its ability to mimic peptide bonds and interact with biological targets in a similar manner.

Recent research has highlighted the utility of (3R,4R)-4-methyl-5-oxo-pyrrolidine-3-carboxylic acid in the development of novel antibiotics. The structural features of this compound make it a promising candidate for inhibiting bacterial proteases, which are essential for bacterial survival and proliferation. By targeting these enzymes, the compound could disrupt critical bacterial processes, offering a new avenue for combating antibiotic-resistant strains.

In addition to its antibiotic applications, (3R,4R)-4-methyl-5-oxo-pyrrolidine-3-carboxylic acid has shown potential in the field of neurology. Studies have indicated that derivatives of this compound may interact with neurotransmitter receptors, suggesting possible applications in treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The ability of this molecule to modulate neurotransmitter activity could lead to the development of new therapeutic strategies for these challenging conditions.

The synthesis of (3R,4R)-4-methyl-5-oxo-pyrrolidine-3-carboxylic acid involves multi-step organic reactions that require precise control over stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary techniques, are employed to ensure the correct stereochemical configuration. These synthetic approaches not only highlight the complexity of pharmaceutical chemistry but also demonstrate the importance of precision in molecular construction.

The pharmacological properties of (3R,4R)-4-methyl-5-oxo-pyrrolidine-3-carboxylic acid have been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potential efficacy in various models, including inflammation and infection. The compound’s ability to interact with multiple biological targets makes it a versatile tool for drug discovery. Furthermore, its structural features allow for modifications that can enhance its pharmacokinetic properties, such as solubility and bioavailability.

The growing interest in (3R,4R)-4-methyl-5-oxo-pyrrolidine-3-carboxylic acid is also driven by its role as a building block for more complex molecules. Pharmaceutical companies are increasingly exploring novel synthetic routes to incorporate this scaffold into larger drug candidates. By leveraging its structural versatility, researchers aim to develop next-generation therapeutics that address unmet medical needs.

Future research directions for (3R,4R)-4-methyl-5-oxo-pyrrolidine-3-carboxylic acid include exploring its interactions with other biological systems and investigating its potential as an intermediate in drug synthesis. Advances in computational chemistry and high-throughput screening techniques will likely accelerate the discovery process by enabling rapid evaluation of molecular interactions and properties.

In conclusion, (3R,4R)-4-methyl-5-oxo-pyrrolidine-3-carboxylic acid is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable asset in drug development efforts aimed at treating infectious diseases, neurological disorders, and other challenging conditions. As research continues to uncover new aspects of this molecule’s properties and applications, it is poised to play an increasingly important role in the future of medicine.